Cas no 934555-03-0 (6-Bromospiro[chroman-2,1'-cyclobutan]-4-one)

• Product Name: 6-Bromospiro[chroman-2,1'-cyclobutan]-4-one
• CAS No: 934555-03-0
• MF: C₁₂H₁₁BrO₂
• MW: 267.118542909622
• CID: 2115326
• Update Time: 2025-06-15

6-Bromospiro[chroman-2,1'-cyclobutan]-4-one Chemical and Physical Properties

Names and Identifiers

• 6-bromospiro[chroman-2,1-cyclobutan]-4-one
• 6-bromospiro[3H-chromene-2,1'-cyclobutane]-4-one
• 6-BROMOSPIRO[CHROMAN-2,1'-CYCLOBUTAN]-4-ONE
• GYTGVCZDOUXVOA-UHFFFAOYSA-N
• 6-bromospiro[chromane-2,1'-cyclobutan]-4-one
• 6-bromospiro[chromene-2,1'-cyclobutan]-4(3H)-one
• 6-Bromospiro[1-benzopyran-2,1'-cyclobutan]-4(3H)-one
• Spiro[2H-1-benzopyran-2,1'-cyclobutan]-4(3H)-one, 6-bromo-
• 6-Bromospiro[chroman-2,1'-cyclobutan]-4-one

• Inchi： 1S/C12H11BrO2/c13-8-2-3-11-9(6-8)10(14)7-12(15-11)4-1-5-12/h2-3,6H,1,4-5,7H2
• InChI Key： GYTGVCZDOUXVOA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC1(CCC1)O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 285
• Topological Polar Surface Area: 26.3

Additional information on 6-Bromospiro[chroman-2,1'-cyclobutan]-4-one

Recent Advances in the Study of 6-Bromospiro[chroman-2,1'-cyclobutan]-4-one (CAS: 934555-03-0)

6-Bromospiro[chroman-2,1'-cyclobutan]-4-one (CAS: 934555-03-0) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 6-Bromospiro[chroman-2,1'-cyclobutan]-4-one is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized 6-Bromospiro[chroman-2,1'-cyclobutan]-4-one as a key building block in the development of novel kinase inhibitors, leveraging its spirocyclic framework to enhance binding affinity and selectivity. Recent publications have demonstrated its efficacy in targeting specific kinases, such as JAK2 and CDK4/6, with promising results in preclinical models.

In addition to its role in kinase inhibitor development, 6-Bromospiro[chroman-2,1'-cyclobutan]-4-one has also been investigated for its potential as a scaffold for the design of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this compound, which exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead candidate for further optimization.

The synthetic methodology for 6-Bromospiro[chroman-2,1'-cyclobutan]-4-one has also seen significant improvements in recent years. Advances in catalytic spirocyclization techniques have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. For instance, a 2022 study in Organic Letters described a palladium-catalyzed spirocyclization protocol that achieved high yields and excellent enantioselectivity, paving the way for its broader application in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of 6-Bromospiro[chroman-2,1'-cyclobutan]-4-one-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for further investigation. Ongoing research is expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.

In conclusion, 6-Bromospiro[chroman-2,1'-cyclobutan]-4-one (CAS: 934555-03-0) represents a valuable scaffold in modern drug discovery, with applications ranging from kinase inhibitors to antimicrobial agents. Recent advancements in synthetic methodologies and biological evaluations have underscored its potential, while also highlighting areas for further optimization. As research in this area continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.